Cas no 2172034-51-2 (4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2172034-51-2
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6580734
• PubChem ID: 165543350
• Update Time: 2025-06-13

4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 4-bromo-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• 2172034-51-2
• EN300-1497909

• Inchi： 1S/C27H25BrN2O5/c28-23-13-12-17(26(32)33)15-24(23)30-25(31)11-5-6-14-29-27(34)35-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,12-13,15,22H,5-6,11,14,16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： HIFDJAOPCIKVEO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Comprehensive Overview of 4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172034-51-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172034-51-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected bromo-aminobenzoic acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its Fmoc group provides excellent protection for amino groups, making it indispensable in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and biologics.

The molecular structure of 4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid features a bromo substituent and an Fmoc-protected amino moiety, which enhance its reactivity and versatility in organic transformations. Researchers are particularly interested in its role as a building block for constructing complex molecules, including peptide-based drugs and bioconjugates. With the growing demand for personalized medicine and targeted therapies, this compound aligns perfectly with current trends in precision medicine and biopharmaceutical innovation.

One of the most searched questions in the scientific community is: "How does Fmoc protection improve peptide synthesis?" The answer lies in the stability and ease of deprotection offered by the Fmoc group, which minimizes side reactions and improves yield. This makes 4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid a preferred choice for researchers working on high-throughput screening and combinatorial chemistry. Additionally, its bromo functional group allows for further derivatization via cross-coupling reactions, such as Suzuki or Heck reactions, expanding its utility in medicinal chemistry.

Another hot topic in the field is the application of peptide therapeutics in treating diseases like cancer, diabetes, and autoimmune disorders. The compound’s ability to serve as a key intermediate in the synthesis of peptide drugs positions it at the forefront of drug development. Moreover, its compatibility with green chemistry principles—such as reduced waste and safer solvents—makes it an attractive option for sustainable research practices. This aligns with the increasing focus on environmentally friendly synthesis methods in the pharmaceutical industry.

From a technical standpoint, the synthesis and handling of 4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid require expertise in organic synthesis techniques and chromatographic purification. Its CAS No. 2172034-51-2 is often referenced in patent literature and academic journals, highlighting its importance in cutting-edge research. As the demand for novel drug candidates grows, this compound is expected to play a pivotal role in the discovery of next-generation therapeutics.

In conclusion, 4-bromo-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172034-51-2) is a versatile and valuable compound in modern chemistry and drug development. Its unique properties, combined with the rising interest in peptide-based therapies and sustainable chemistry, ensure its continued relevance in scientific research. Whether you're a synthetic chemist, a pharmaceutical researcher, or a student exploring advanced organic chemistry, understanding this compound’s applications is essential for staying ahead in the field.